Cas no 899947-52-5 (ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate)

• Product Name: ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate
• CAS No: 899947-52-5
• MF: C₁₅H₁₈N₄O₅
• MW: 334.327223300934
• CID: 5488726
• Update Time: 2025-06-14

ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4,7,8-trimethyl-1,3-dioxopurino[8,7-b][1,3]oxazol-2-yl)propanoate
• ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate

• Inchi： 1S/C15H18N4O5/c1-5-23-10(20)6-7-18-13(21)11-12(17(4)15(18)22)16-14-19(11)8(2)9(3)24-14/h5-7H2,1-4H3
• InChI Key： TVCIJUYKLMTBRB-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C(C([H])([H])[H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O

Additional information on ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate

Comprehensive Overview of Ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate (CAS No. 899947-52-5)

The compound ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate (CAS No. 899947-52-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 1,3-oxazolo[3,2-g]purine core, makes it a subject of interest for scientists exploring novel therapeutic agents. The presence of multiple methyl groups and an ester functionality enhances its potential for diverse biochemical interactions, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

In recent years, the demand for innovative small-molecule compounds like ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate has surged, driven by the growing focus on precision medicine and personalized therapies. Researchers are increasingly investigating its potential as a modulator of adenosine receptors, which play a critical role in regulating immune responses and neurological functions. This aligns with current trends in drug discovery, where compounds with heterocyclic scaffolds are prioritized for their versatility and bioavailability.

The synthesis of CAS No. 899947-52-5 involves multi-step organic reactions, including cyclization and esterification, to achieve the desired oxazolopurine framework. Its molecular weight and lipophilicity suggest favorable pharmacokinetic properties, making it a candidate for oral administration. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity and structural integrity, ensuring compliance with regulatory standards for pharmaceutical applications.

From an industrial perspective, ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate is often discussed in the context of green chemistry and sustainable synthesis. With environmental concerns shaping modern chemical practices, researchers are exploring catalytic methods and solvent-free conditions to produce this compound efficiently. Such advancements address the rising demand for eco-friendly processes while maintaining high yields and scalability.

Another area of interest is the compound's potential role in neuroprotection and anti-aging research. Studies suggest that derivatives of 1,3-oxazolo[3,2-g]purine may exhibit antioxidant properties, which could mitigate oxidative stress linked to neurodegenerative diseases like Alzheimer's. This has sparked collaborations between academic institutions and biotech firms to explore its mechanistic pathways further.

In summary, ethyl 3-{1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H-1,3oxazolo3,2-gpurin-3-yl}propanoate represents a promising scaffold for drug development, with applications spanning from immunomodulation to neurotherapeutics. Its CAS No. 899947-52-5 serves as a key identifier for researchers navigating chemical databases and patent literature. As the scientific community continues to unravel its full potential, this compound is poised to contribute to breakthroughs in targeted therapy and biomolecular engineering.